({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid

• IUPAC Name: 2-[2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanylacetic acid
• InChI: InChI=1S/C14H14N2O3S2/c1-9-13(10-5-3-2-4-6-10)16-14(21-9)15-11(17)7-20-8-12(18)19/h2-6H,7-8H2,1H3,(H,18,19)(H,15,16,17)
• InChI Key: XMIMIYMRZVAMIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)CSCC(=O)O)C2=CC=CC=C2
• Molecular Formula: C14H14N2O3S2
• Molecular Weight: 322.4 g/mol

Description

({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid, also known as MPTA, is a thiazole-based compound that has gained significant attention in recent years due to its potential applications in scientific research. MPTA is a synthetic compound that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid is not fully understood. However, studies have shown that ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid inhibits the activity of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of DNA and RNA. By inhibiting DHFR, ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid disrupts the synthesis of DNA and RNA, leading to the inhibition of cell growth and division.
Biochemical and Physiological Effects:
({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid has been shown to have various biochemical and physiological effects. Studies have shown that ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid inhibits the activity of DHFR, leading to the inhibition of DNA and RNA synthesis. ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid has also been shown to induce apoptosis in cancer cells. In addition, ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid in lab experiments is its ability to inhibit the activity of DHFR, which is involved in the synthesis of DNA and RNA. This makes ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid a useful tool for studying the role of DHFR in various cellular processes. However, one of the limitations of using ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid in lab experiments is its potential toxicity. ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid has been shown to be toxic to normal cells at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid. One direction is to further investigate the mechanism of action of ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid. Understanding the mechanism of action of ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid can provide insights into the role of DHFR in various cellular processes and can lead to the development of new anti-cancer drugs. Another direction is to explore the potential applications of ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid in other fields, such as inflammation and autoimmune diseases. Finally, future studies can focus on developing new synthesis methods for ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid that are more efficient and cost-effective.

Synthesis Methods

({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid is a synthetic compound that can be synthesized using various methods. One of the most commonly used methods is the reaction of 2-mercaptoacetic acid with 5-methyl-4-phenyl-2-aminothiazole in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction yields ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid as a white solid with a yield of around 60%.

Scientific Research Applications

({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid has been extensively studied for its potential applications in scientific research. One of the most promising applications of ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid is in the field of cancer research. Studies have shown that ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid inhibits the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer cells. ({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)acetic acid has also been shown to induce apoptosis, or programmed cell death, in cancer cells.